Cas no 49687-08-3 (1,3-Dithiole-2-thione, 4-(methylthio)-)
49687-08-3 structure
Product Name:1,3-Dithiole-2-thione, 4-(methylthio)-
CAS No:49687-08-3
MF:C4H4S4
MW:180.334555625916
CID:2829049
PubChem ID:11084493
Update Time:2025-04-21
1,3-Dithiole-2-thione, 4-(methylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dithiole-2-thione, 4-(methylthio)-
- DTXCID20405432
- 49687-08-3
- DTXSID30454613
- 4-[2-methyl]thio-1,3-dithiole-2-thione
-
- Inchi: 1S/C4H4S4/c1-6-3-2-7-4(5)8-3/h2H,1H3
- InChI Key: WHEAEHGFZATQDZ-UHFFFAOYSA-N
- SMILES: S1C(=S)SC=C1SC
Computed Properties
- Exact Mass: 179.91958482Da
- Monoisotopic Mass: 179.91958482Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 108Ų
1,3-Dithiole-2-thione, 4-(methylthio)- Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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